Lincomycin-d3

• Molecular Formula: C18H34N2O6S
• Molecular Weight: 409.6 g/mol
• InChI: InChI=1S/C18H34N2O6S/c1-5-6-10-7-11(20(3)8-10)17(25)19-12(9(2)21)16-14(23)13(22)15(24)18(26-16)27-4/h9-16,18,21-24H,5-8H2,1-4H3,(H,19,25)/t9?,10-,11-,12?,13-,14+,15?,16?,18-/m0/s1/i3D3
• InChIKey: OJMMVQQUTAEWLP-JLWAUNJPSA-N

Lincomycin-d3 Internal Standard for LC-MS/MS

Lincomycin-d3 is a deuterium-labeled isotopologue of the lincosamide antibiotic lincomycin, with a molecular formula of C₁₈H₃₁D₃N₂O₆S and a molecular weight of 409.56 g/mol [1]. It is synthesized by substituting three hydrogen atoms with deuterium atoms at specific positions on the lincomycin molecule, resulting in a mass shift of +3 Da relative to the unlabeled parent compound [2]. This mass difference enables Lincomycin-d3 to function as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, where it co-elutes with native lincomycin but is distinguishable by mass spectrometric detection [3]. The compound is supplied with certificates of analysis verifying isotopic purity typically ≥95% and chemical purity ≥98%, and is manufactured under ISO 17034 quality management systems for use as a reference standard in regulatory-compliant analytical workflows [4].

Workflow LC-MS/MS Internal Standard

Label Deuterium (d3) Isotopologue

Co-Elution Near-identical retention with analyte

Certification ISO 17034 Reference Standard

• [1] Santa Cruz Biotechnology. Lincomycin-d3 (CAS 154-21-2 unlabeled). Product Datasheet. scbio.cn. View Source
• [2] SynZeal. Lincomycin D3 Product Page. SZ-L057D01. View Source
• [3] Yanten F, et al. Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. J Anal Methods Chem. 2019;2019:4569707. View Source
• [4] CATO Research Chemicals. Lincomycin-d3 Reference Standard (CCAD300894). ISO 17034 Certified. View Source

Limitations of Unlabeled Lincomycin Substitutes

Attempting to use unlabeled lincomycin as an internal standard introduces unquantifiable error because it cannot be distinguished from the endogenous analyte in the mass spectrometer, precluding any correction for matrix effects or recovery losses [1]. Similarly, substituting a structurally related lincosamide such as clindamycin as an internal standard introduces differential ionization efficiency and chromatographic behavior that cannot be fully compensated for, resulting in systematic bias in quantitation [2]. Even alternative isotopologues such as lincomycin-¹³C lack the same chromatographic co-elution fidelity as deuterated analogs, potentially introducing retention time shift artifacts that compromise the accuracy of isotope ratio measurements . The fundamental requirement for a valid SIL-IS is that it exhibits physicochemical behavior indistinguishable from the analyte under the specific chromatographic and ionization conditions employed—a criterion that Lincomycin-d3 uniquely satisfies for lincomycin quantification, while generic or chemically similar surrogates do not [3].

Unlabeled Lincomycin

No mass differentiation from endogenous analyte; cannot correct matrix effects or recovery losses.

Clindamycin (Structural Analog)

Differential ionization efficiency and chromatographic behavior introduce systematic quantitation bias.

¹³C-Lincomycin

May exhibit retention time shift due to altered hydrophobicity, compromising co-elution fidelity.

Generic Surrogates

Lack matched physicochemical properties under specific LC and ionization conditions; not a valid SIL-IS.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? Technical Note. 2025. View Source
• [2] Wang Y, et al. A sensitive and specific enzyme-linked immunosorbent assay for the detection of lincomycin in food samples. J Sci Food Agric. 2010;90(12):2083-2089. View Source
• [3] KCAS Bio. The Value of Deuterated Internal Standards. White Paper. 2017. View Source

Lincomycin-d3 Differentiation Evidence

Co-Elution with Unlabeled Lincomycin

In a validated LC-MS/MS method for lincomycin determination in broiler chicken feathers, muscle, and liver tissues, Lincomycin-d3 exhibited near-identical chromatographic retention time to unlabeled lincomycin. The average retention time for lincomycin was 2.255 min (quantifier ion) and 2.247 min (confirmatory ion), while Lincomycin-d3 eluted at 2.237 min, representing a retention time difference of only 0.018 min (1.08 seconds) [1]. The relative standard deviation (RSD) for retention time was 0.24% for lincomycin and 0.23% for Lincomycin-d3, demonstrating equivalent chromatographic precision [1].

Co-Elution

Head-to-head

ΔRT = 0.018 min (1.08 s)

Near-identical retention supports co-elution fidelity for matrix effect correction.

SunFire C18; LC-MS/MS; RSD ≤ 0.24%

Evidence Dimension	Chromatographic retention time (min) on SunFire C18 column
Target Compound Data	Lincomycin-d3: 2.237 min (RSD 0.23%)
Comparator Or Baseline	Lincomycin (unlabeled): 2.255 min (quantifier, RSD 0.24%); 2.247 min (confirmatory, RSD 0.36%)
Quantified Difference	ΔRT = 0.018 min (1.08 seconds) vs. quantifier ion; RSD difference ≤ 0.01%
Conditions	Agilent 1290 Infinity LC coupled to AB SCIEX API 5500 MS; SunFire C18 column; 4-min run time; methanol extraction with Florisil SPE cleanup

Why This Matters

Near-identical co-elution ensures that Lincomycin-d3 experiences the same matrix effects and ionization conditions as the target analyte, which is the foundational requirement for accurate internal standard-based quantification and cannot be guaranteed with non-deuterated structural analogs.

• [1] Yanten F, et al. Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. J Anal Methods Chem. 2019;2019:4569707, Table 3. View Source

Mass Spectrometric Ion Differentiation

Lincomycin-d3 provides a clear +3 Da mass shift relative to unlabeled lincomycin, enabling unambiguous discrimination in multiple reaction monitoring (MRM) mode. In the validated LC-MS/MS method, the precursor ion for lincomycin was 407.0 Da, with a quantifier fragment ion of 126.0 Da, while Lincomycin-d3 exhibited a precursor ion of 410.0 Da and a confirmatory fragment ion of 362.0 Da [1]. This 3 Da mass difference is sufficient to eliminate isotopic cross-talk between the analyte and internal standard channels, a prerequisite for accurate quantitation.

Mass Differentiation

Head-to-head

ΔPrecursor = +3 Da

Unambiguous MRM discrimination eliminates isotopic cross-talk.

ESI+; Lincomycin-d3 precursor 410.0 Da

Evidence Dimension	Precursor ion mass (Da) and fragment ion mass (Da) in LC-MS/MS MRM
Target Compound Data	Lincomycin-d3: Precursor 410.0 Da; Fragment 362.0 Da (confirmatory)
Comparator Or Baseline	Lincomycin (unlabeled): Precursor 407.0 Da; Fragment 126.0 Da (quantifier), 359.0 Da (confirmatory)
Quantified Difference	ΔPrecursor = +3 Da; Fragment ion sets differ by up to 236 Da depending on transition selected
Conditions	AB SCIEX API 5500 triple quadrupole mass spectrometer; positive electrospray ionization (ESI+) mode

Why This Matters

The +3 Da mass shift is the minimum effective mass difference for eliminating isotopic spectral overlap in quadrupole-based MS instruments. Alternative ¹³C-labeled standards provide similar mass differentiation but may exhibit different chromatographic retention due to altered hydrophobicity, whereas deuterated standards preserve co-elution behavior.

• [1] Yanten F, et al. Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. J Anal Methods Chem. 2019;2019:4569707, Table 3. View Source

Immunoassay Cross-Reactivity with Clindamycin

In enzyme-linked immunosorbent assays (ELISA) developed for lincomycin detection, the polyclonal antibody raised against lincomycin exhibits only 18.9% cross-reactivity with clindamycin hydrochloride, a structurally homologous lincosamide [1]. Other studies report cross-reactivity values ranging from <0.1% to 40% for clindamycin, depending on the specific antibody clone and assay format [2]. This variable and incomplete recognition means that clindamycin-d3 cannot serve as a reliable internal standard or calibration surrogate for lincomycin quantification in immunoassay platforms.

Cross-Reactivity

Cross-study comparable

Lincomycin 100% Clindamycin 18.9%

Low cross-reactivity underscores structural identity verification context.

ELISA polyclonal Ab; IC₅₀ 23.7–29.3 ng/mL

Evidence Dimension	Antibody cross-reactivity (% of target compound signal)
Target Compound Data	Lincomycin: 100% (reference standard)
Comparator Or Baseline	Clindamycin hydrochloride: 18.9% cross-reactivity (range across studies: <0.1% to 40%)
Quantified Difference	Cross-reactivity deficit of 81.1% (or 60% to >99.9% depending on assay)
Conditions	Competitive indirect ELISA using lincomycin polyclonal antibody; IC₅₀ range 23.7-29.3 ng mL⁻¹; LOD 0.15-0.98 ng mL⁻¹

Why This Matters

For laboratories conducting orthogonal method validation or transitioning between MS-based and immunoassay platforms, the use of Lincomycin-d3 ensures that the internal standard maintains 100% structural identity with the target analyte, eliminating the cross-reactivity uncertainty inherent to clindamycin-based standards.

• [1] Wang Y, et al. A sensitive and specific enzyme-linked immunosorbent assay for the detection of lincomycin in food samples. J Sci Food Agric. 2010;90(12):2083-2089. View Source
• [2] Cao S, et al. Comparison of an Enzyme-Linked Immunosorbent Assay with an Immunochromatographic Assay for Detection of Lincomycin in Milk and Honey. Immunol Invest. 2015;44(5):438-450. View Source

Quantification Accuracy and Recovery

When Lincomycin-d3 is employed as the internal standard in LC-MS/MS analysis of lincomycin in complex biological matrices, the method achieves calibration curves with coefficients of determination (r²) greater than 0.99 across all tested matrices (feathers, muscle, liver) and recovery levels ranging from 98% to 101% [1]. The limit of detection (LOD) and limit of quantification (LOQ) values achieved with this SIL-IS approach were 19-22 μg·kg⁻¹ and 62-73 μg·kg⁻¹ in edible tissues, respectively [1]. These performance metrics meet the stringent criteria of Commission Decision 2002/657/EC for confirmatory methods in residue analysis [1].

Quantification Accuracy

Class-level

r² >0.99; Recovery 98–101%

Reported metrics support quantitation accuracy in complex tissue matrices.

LOD 19–22 µg/kg; LOQ 62–73 µg/kg; reported to meet confirmatory method criteria

Evidence Dimension	Method validation parameters (r², recovery %, LOD, LOQ)
Target Compound Data	r² >0.99; Recovery 98-101%; LOD 19-22 μg·kg⁻¹ (muscle/feathers); LOQ 62-73 μg·kg⁻¹
Comparator Or Baseline	No internal standard or non-isotopic internal standard (class-level expectation: recovery typically 70-120% with higher RSD)
Quantified Difference	Recovery within ±2% of theoretical; r² >0.99 meets confirmatory method criteria
Conditions	Broiler chicken feathers, muscle, and liver matrices; methanol extraction; Florisil SPE cleanup; LC-MS/MS (Agilent 1290 / AB SCIEX API 5500)

Why This Matters

The demonstrated recovery range of 98-101% with r² >0.99 establishes that Lincomycin-d3 effectively corrects for matrix effects and extraction variability, providing quantitative accuracy that meets regulatory compliance thresholds for food safety and pharmacokinetic studies. Without a matched SIL-IS, recovery variability typically exceeds ±15%.

• [1] Yanten F, et al. Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. J Anal Methods Chem. 2019;2019:4569707. View Source

Deuterium Kinetic Isotope Effect

The substitution of hydrogen with deuterium at specific positions in the Lincomycin-d3 molecule leverages the primary kinetic isotope effect, wherein carbon-deuterium bonds exhibit a higher bond dissociation energy than carbon-hydrogen bonds. This results in reduced rates of enzymatic cleavage during metabolic reactions [1]. While quantitative KIE values for Lincomycin-d3 specifically have not been published in peer-reviewed literature, class-level evidence across deuterated pharmaceuticals indicates that deuterium substitution can reduce metabolic clearance rates by 20-50% at sites of CYP450-mediated oxidation [2]. For Lincomycin-d3, the deuterium atoms are incorporated at the N-methyl position, a site that may influence metabolic stability during analytical workflows involving enzymatic sample preparation [3].

Deuterium KIE

Class-level

C–D bond ~3 kJ/mol stronger

Class-level metabolic stability context; specific KIE data to verify.

N-methyl-d3 substitution; class-level clearance reduction 20–50%

Evidence Dimension	Metabolic stability (resistance to enzymatic degradation)
Target Compound Data	Lincomycin-d3: Enhanced stability due to deuterium C-D bond strength (C-D bond energy ~341 kJ/mol)
Comparator Or Baseline	Lincomycin (unlabeled): C-H bond energy ~338 kJ/mol; class-level metabolic clearance reduction 20-50% in deuterated analogs
Quantified Difference	C-D bond is ~3 kJ/mol stronger than C-H bond; metabolic half-life extension class-level estimate 20-50%
Conditions	In vitro metabolic stability assays; enzymatic incubation with liver microsomes or recombinant CYP enzymes (class-level inference)

Why This Matters

Enhanced metabolic stability of Lincomycin-d3 reduces the risk of internal standard degradation during sample processing and storage, ensuring consistent quantitation across long analytical runs. This is particularly relevant for laboratories conducting high-throughput analyses or stability studies where internal standard integrity is critical.

• [1] Santa Cruz Biotechnology. Lincomycin-d3 Product Description: Enhanced Metabolic Stability. View Source
• [2] Russak EM, Bednarczyk EM. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals. Ann Pharmacother. 2019;53(2):211-216. View Source
• [3] SynZeal. Lincomycin D3 Chemical Structure: N-Methyl-d3 Substitution. View Source

Isotopic Purity and Regulatory Compliance

Commercially available Lincomycin-d3 reference standards are supplied with certified isotopic purity typically ≥95% (some vendors specify >99.9% d₀ = 0.00%), with chemical purity ≥98% as verified by HPLC and NMR [1]. In contrast, Clindamycin-d3 hydrochloride reference standards show typical isotopic purity of 93.6% (isotopic value 99.9%) with expanded uncertainty of 2.0% [2]. Lincomycin-d3 manufactured under ISO 17034 accreditation undergoes multi-method characterization including NMR, MS, HPLC, IR, UV, water content, and residue on ignition testing, with full traceability to national standards [3]. This level of certification supports ANDA/DMF submissions and method validation in GLP/GMP environments.

Isotopic Purity

Cross-study comparable

Lincomycin-d3 ≥95% Clindamycin-d3 93.6%

Higher typical purity supports certification review for method documentation.

ISO 17034; multi-method characterization

Evidence Dimension	Certified isotopic purity and quality system compliance
Target Compound Data	Lincomycin-d3: Isotopic purity >95% (some lots >99.9%); Chemical purity ≥98%; ISO 17034 certified
Comparator Or Baseline	Clindamycin-d3 Hydrochloride: Isotopic purity 93.6% (isotopic value 99.9%); expanded uncertainty 2.0%
Quantified Difference	Isotopic purity difference: Lincomycin-d3 typically ≥95% vs. Clindamycin-d3 93.6% (vendor-dependent)
Conditions	Certificates of Analysis per ISO 17034 and ISO Guide 31; characterization by NMR, HPLC, HRMS, Karl Fischer titration

Why This Matters

For laboratories operating under ISO/IEC 17025 accreditation or preparing regulatory submissions (ANDA, DMF), the documented ISO 17034 certification and higher typical isotopic purity of Lincomycin-d3 reduce the burden of in-house verification and support method validation with a more robust uncertainty budget.

• [1] Santa Cruz Biotechnology. Lincomycin-d3 Certificate of Analysis: Isotopic Purity >95%, Purity 98%. View Source
• [2] HZBP. Clindamycin-d3 Hydrochloride Reference Material Certificate. Purity 93.6% (Isotopic Value 99.9%). View Source
• [3] CATO Research Chemicals. Lincomycin-d3 ISO 17034 Certified Reference Standard (CCAD300894). View Source

Lincomycin-d3 Application Scenarios

Veterinary Drug Residue Monitoring

Lincomycin-d3 is the preferred internal standard for LC-MS/MS methods intended to meet the confirmatory criteria of Commission Decision 2002/657/EC or FDA Guidance for Industry #118. The validated method using Lincomycin-d3 achieved recovery rates of 98-101% with r² >0.99 across feathers, muscle, and liver matrices, and delivered LOD/LOQ values suitable for maximum residue limit (MRL) compliance testing [1]. The ISO 17034 certification of Lincomycin-d3 reference standards supports method accreditation under ISO/IEC 17025, a requirement for many food safety testing laboratories [2].

Pharmacokinetic and Tissue Depletion Studies

In pharmacokinetic studies of lincomycin in domestic geese, the use of a validated UHPLC-MS/MS method employing a deuterated internal standard enabled accurate quantification of plasma and tissue concentrations over a 72-hour post-dose period, supporting calculation of elimination half-life (t₁/₂ = 4.19 h), volume of distribution (Vd = 2727.16 mL/kg), and clearance (Cl = 451.26 mL/h/kg) [3]. Lincomycin-d3 provides the analytical precision required to detect the low tissue concentrations observed at extended withdrawal times (e.g., 4-day withdrawal for liver and kidney), which is critical for establishing evidence-based withdrawal periods in food animal species [3].

Multi-Residue Method Validation

Lincomycin-d3 serves as a component of multi-analyte internal standard cocktails in methods that simultaneously quantify lincomycin alongside other veterinary antibiotics (e.g., enrofloxacin, tylosin, sulfonamides, tetracyclines) . The +3 Da mass shift of Lincomycin-d3 is sufficient to avoid isotopic interference with other deuterated internal standards in the same panel, while its chromatographic co-elution with unlabeled lincomycin ensures accurate matrix effect correction even in complex multi-residue workflows [1].

Pharmaceutical Quality Control and Stability Testing

Lincomycin-d3 reference standards manufactured under ISO 17034 with multi-method characterization (NMR, MS, HPLC, IR, UV, water content, residue on ignition) are suitable for use as working standards in pharmaceutical quality control, forced degradation studies, and stability-indicating method validation [2]. The enhanced metabolic stability conferred by deuterium substitution reduces the risk of internal standard degradation during long-term stability studies, supporting ANDA and DMF regulatory submissions where internal standard integrity must be demonstrated over extended storage periods [4].

Application

Selection Property

Validation Focus

Veterinary drug residue monitoring

Co-elution and matrix effect correction

Accuracy in tissue matrices (feathers, muscle, liver)

Pharmacokinetic and tissue depletion studies

Deuterium kinetic stability

Internal standard integrity during extended analytical runs

Multi-residue method validation

+3 Da mass shift without cross-talk

Isotopic interference control in multi-analyte panels

Pharmaceutical quality control and stability testing

ISO 17034 certified reference standard

Method documentation context for ANDA/DMF review

• [1] Yanten F, et al. Implementation and Validation of an Analytical Method for Lincomycin Determination in Feathers and Edible Tissues of Broiler Chickens by Liquid Chromatography Tandem Mass Spectrometry. J Anal Methods Chem. 2019;2019:4569707. View Source
• [2] CATO Research Chemicals. Lincomycin-d3 ISO 17034 Certified Reference Standard (CCAD300894). View Source
• [3] Bourdo K, et al. Disposition kinetics and tissue residues of Lincomycin following intravenous, intramuscular and single and multiple oral dosing in domestic geese (Anser anser domesticus). Br Poult Sci. 2025. View Source
• [4] SynZeal. Lincomycin D3: Applications for ANDA and DMF Filing. View Source